Cas no 2839128-54-8 ((1R,2R)-2-Azidocyclohexanecarboxylic acid)

• Product Name: (1R,2R)-2-Azidocyclohexanecarboxylic acid
• CAS No: 2839128-54-8
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 6364040
• Update Time: 2025-10-19

(1R,2R)-2-Azidocyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-Azidocyclohexanecarboxylic acid

• Inchi： 1S/C7H11N3O2/c8-10-9-6-4-2-1-3-5(6)7(11)12/h5-6H,1-4H2,(H,11,12)/t5-,6-/m1/s1
• InChI Key： FUKMDNCTORBUJS-PHDIDXHHSA-N
• SMILES： [C@@H]1(C(O)=O)CCCC[C@H]1N=[N+]=[N-]

Additional information on (1R,2R)-2-Azidocyclohexanecarboxylic acid

Introduction to (1R,2R)-2-Azidocyclohexanecarboxylic Acid (CAS No. 2839128-54-8)

(1R,2R)-2-Azidocyclohexanecarboxylic acid (CAS No. 2839128-54-8) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique azide functional group and chiral centers, making it an essential building block for a variety of applications. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of (1R,2R)-2-Azidocyclohexanecarboxylic acid.

The molecular structure of (1R,2R)-2-Azidocyclohexanecarboxylic acid consists of a cyclohexane ring with a carboxylic acid group and an azide group attached to specific carbon atoms. The presence of the azide group (−N₃) is particularly noteworthy due to its reactivity and utility in various chemical transformations. The chiral centers at positions 1 and 2 contribute to the compound's enantiomeric purity, which is crucial for applications in pharmaceuticals and chiral catalysis.

In terms of chemical properties, (1R,2R)-2-Azidocyclohexanecarboxylic acid exhibits excellent solubility in polar solvents such as water and methanol. It is stable under mild conditions but can undergo various reactions under more controlled environments. For instance, the azide group can be converted to an amine through reduction with sodium dithionite or hydrogen gas in the presence of a palladium catalyst. This transformation is widely used in the synthesis of amino acids and peptides.

The synthesis of (1R,2R)-2-Azidocyclohexanecarboxylic acid typically involves several steps. One common approach starts with the epoxidation of cyclohexene to form an epoxide intermediate. This intermediate is then treated with sodium azide to introduce the azide group, followed by hydrolysis to form the carboxylic acid. The enantiomeric purity can be achieved through chiral catalysts or resolution techniques. Recent advancements in asymmetric synthesis have further refined these methods, leading to higher yields and better enantiomeric excess (ee).

One of the most significant applications of (1R,2R)-2-Azidocyclohexanecarboxylic acid is in the field of medicinal chemistry. The compound serves as a valuable intermediate in the synthesis of bioactive molecules and pharmaceuticals. For example, it has been used in the development of novel anti-inflammatory agents and antiviral drugs. The azide group can be readily functionalized to introduce various substituents, allowing for the creation of a diverse array of derivatives with tailored biological activities.

In materials science, (1R,2R)-2-Azidocyclohexanecarboxylic acid has found applications in the synthesis of functional polymers and supramolecular assemblies. The azide group can participate in click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is widely used for creating covalent linkages between different molecular components. This property makes it useful for developing stimuli-responsive materials and smart coatings.

Recent research has also explored the use of (1R,2R)-2-Azidocyclohexanecarboxylic acid in bioconjugation studies. The ability to selectively functionalize biomolecules with azide groups has opened up new avenues for creating bioconjugates with enhanced stability and bioavailability. For instance, it has been used to attach targeting ligands to therapeutic proteins or nanoparticles for improved drug delivery systems.

In conclusion, (1R,2R)-2-Azidocyclohexanecarboxylic acid (CAS No. 2839128-54-8) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups and chiral centers makes it an invaluable tool for researchers aiming to develop novel materials and pharmaceuticals. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in various scientific disciplines.